Cas no 471259-95-7 ((2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid
• CAS No: 471259-95-7
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD09863538
• CID: 5224545
• Update Time: 2025-10-31

(2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(2-methoxybenzoyl)-
• (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid

• MDL： MFCD09863538
• Inchi： 1S/C13H17NO4/c1-8(2)11(13(16)17)14-12(15)9-6-4-5-7-10(9)18-3/h4-8,11H,1-3H3,(H,14,15)(H,16,17)/t11-/m0/s1
• InChI Key： YQZIPACKUSZTAF-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid

Introduction to (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid (CAS No. 471259-95-7)

(2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid (CAS No. 471259-95-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its chiral center and the presence of a methoxyphenyl group, which imparts specific biological activities.

The chemical structure of (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid is defined by its molecular formula, C₁₃H₁₇NO₄, and its molecular weight, which is approximately 255.28 g/mol. The compound's chiral nature, indicated by the (2S) designation, is crucial for its biological activity, as enantiomers can exhibit different pharmacological properties. The presence of the methoxyphenyl group contributes to its lipophilicity and enhances its ability to interact with biological targets.

In recent years, (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its role as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders.

The pharmacological profile of (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid has been explored through a series of in vitro and in vivo experiments. In vitro studies have demonstrated that the compound exhibits potent inhibitory effects on specific enzymes, with IC₅₀ values in the low micromolar range. These findings suggest that it could be a valuable tool for understanding enzyme function and for developing novel therapeutic agents.

In vivo studies have further validated the potential of (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid. Animal models have shown that the compound can effectively reduce tumor growth and improve survival rates in certain cancer models. Additionally, it has been shown to have neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These results highlight the compound's broad-spectrum therapeutic potential.

The mechanism of action of (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid

The development of (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid

In conclusion, (2S)-2-(2-methoxyphenyl)formamido-3-methylbutanoic acid (CAS No. 471259-95-7) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and potential development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.